1-[2-chloro-4-(4H-1,2,4-triazol-4-yl)benzoyl]-3-(1H-pyrazol-5-yl)piperidine

• IUPAC Name: [2-chloro-4-(1,2,4-triazol-4-yl)phenyl]-[3-(1H-pyrazol-5-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C17H17ClN6O/c18-15-8-13(24-10-20-21-11-24)3-4-14(15)17(25)23-7-1-2-12(9-23)16-5-6-19-22-16/h3-6,8,10-12H,1-2,7,9H2,(H,19,22)
• InChI Key: ZYRZXOQDGUTKHA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=C(C=C(C=C2)N3C=NN=C3)Cl)C4=CC=NN4
• Molecular Formula: C17H17ClN6O
• Molecular Weight: 356.8 g/mol

Description

1-[2-chloro-4-(4H-1,2,4-triazol-4-yl)benzoyl]-3-(1H-pyrazol-5-yl)piperidine is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various areas of study. This compound is known for its unique chemical structure and has been studied extensively in recent years to understand its mechanism of action and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-[2-chloro-4-(4H-1,2,4-triazol-4-yl)benzoyl]-3-(1H-pyrazol-5-yl)piperidine is not fully understood. However, studies have suggested that it may interact with specific receptors in the body to produce its physiological effects.
Biochemical and Physiological Effects:
Studies have shown that 1-[2-chloro-4-(4H-1,2,4-triazol-4-yl)benzoyl]-3-(1H-pyrazol-5-yl)piperidine may have various biochemical and physiological effects. These include modulation of specific receptors, alteration of cellular signaling pathways, and changes in gene expression.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 1-[2-chloro-4-(4H-1,2,4-triazol-4-yl)benzoyl]-3-(1H-pyrazol-5-yl)piperidine in lab experiments is its unique chemical structure and potential for use as a drug candidate. However, limitations may include the need for specialized equipment and expertise to synthesize and study the compound.

Future Directions

There are several potential future directions for the study of 1-[2-chloro-4-(4H-1,2,4-triazol-4-yl)benzoyl]-3-(1H-pyrazol-5-yl)piperidine. These may include further investigation into its mechanism of action, exploration of its potential use in drug development, and investigation of its potential applications in various areas of scientific research.

Synthesis Methods

The synthesis of 1-[2-chloro-4-(4H-1,2,4-triazol-4-yl)benzoyl]-3-(1H-pyrazol-5-yl)piperidine involves a series of chemical reactions that are carried out in a laboratory setting. The process typically involves the use of various reagents and solvents to create the final product. The exact synthesis method may vary depending on the specific laboratory and conditions used.

Scientific Research Applications

1-[2-chloro-4-(4H-1,2,4-triazol-4-yl)benzoyl]-3-(1H-pyrazol-5-yl)piperidine has been studied extensively in various areas of scientific research. One of the primary applications of this compound is in the field of medicinal chemistry, where it has been studied for its potential use as a drug candidate for the treatment of various diseases.